Cas no 61728-21-0 (Phosphonic acid, (3,3-dimethyl-2-oxopentyl)-, dimethyl ester)

• Product Name: Phosphonic acid, (3,3-dimethyl-2-oxopentyl)-, dimethyl ester
• CAS No: 61728-21-0
• MF: C₉H₁₉O₄P
• MW: 222.218524217606
• CID: 468268
• PubChem ID: 14302171
• Update Time: 2025-04-19

Phosphonic acid, (3,3-dimethyl-2-oxopentyl)-, dimethyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid, (3,3-dimethyl-2-oxopentyl)-, dimethyl ester
• 1-dimethoxyphosphoryl-3,3-dimethylpentan-2-one
• DTXSID40558717
• dimethyl 3,3-dimethyl-2-oxo-pentylphosphonate
• SCHEMBL10357188
• 61728-21-0
• CHAYTXNDQQMTOP-UHFFFAOYSA-N
• Dimethyl (3,3-dimethyl-2-oxopentyl)phosphonate

• Inchi： 1S/C9H19O4P/c1-6-9(2,3)8(10)7-14(11,12-4)13-5/h6-7H2,1-5H3
• InChI Key： CHAYTXNDQQMTOP-UHFFFAOYSA-N
• SMILES： P(CC(C(C)(C)CC)=O)(=O)(OC)OC

Computed Properties

• Exact Mass: 222.10217
• Monoisotopic Mass: 222.10209608g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6